(Indan-4-yloxy)-acetic Acid Methyl Ester

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: methyl 2-(2,3-dihydro-1H-inden-4-yloxy)acetate
• InChI: InChI=1S/C12H14O3/c1-14-12(13)8-15-11-7-3-5-9-4-2-6-10(9)11/h3,5,7H,2,4,6,8H2,1H3
• InChI Key: VKRULNTYXHYAAH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC2=C1CCC2

Description

The compound "(Indan-4-yloxy)-acetic Acid Methyl Ester" (CAS: 445038-61-9) is a methyl ester derivative featuring an indan-4-yloxy moiety linked to an acetic acid backbone. Its molecular formula is C25H23NO4, with a molecular weight of 401.454 g/mol . Structurally, it consists of a benzoic acid methyl ester core substituted with a 4-(indan-5-yloxymethyl)benzoylamino group.

Key spectral data for related compounds (e.g., compound 28 in ) include:

• 13C-NMR: Signals at δ 40.1 ppm (azetidine quaternary carbon) and δ 45.1 ppm (acetate methylene carbon).
• 19F-NMR: CF3 group resonance at δ −62.6 ppm.
  These spectral features highlight the electronic environment influenced by substituents like trifluoromethyl groups .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents	Molecular Weight	Key Bioactivity
(Indan-4-yloxy)-Acetic Acid Methyl Ester	Benzoic acid methyl ester	4-(Indan-5-yloxymethyl)benzoylamino	401.45	Not reported in evidence
Methyl 5-Methoxyindole-2-Acetate	Indole-2-acetic acid methyl ester	5-Methoxyindole	212.21	Intermediate for antitumor agents
3-Aryl-3-Azetidinyl Acetic Acid Methyl Ester (Compound 28)	Azetidine-acetic acid methyl ester	4-Trifluoromethylphenyl, acylated	~350–400 (est.)	Neuroprotection (↓caspase-3/7, ↓IL-6)
5-Methoxy-2-Methyl-3-Indoleacetic Acid Methyl Ester	Indole-3-acetic acid methyl ester	5-Methoxy, 2-methyl	219.24	Potential antitumor activity
Methyl 4-[(5-Aminoindol-3-yl)methyl]-3-methoxybenzoate	Benzoic acid methyl ester	5-Aminoindole, 3-methoxy	340.34	Reference material for drug synthesis

Table 2: Neuroprotective and Anti-Inflammatory Activities

Compound	Model/Assay	Key Findings	Reference
Compound 28	Glutamate-induced oxidative stress in SH-SY5Y cells	Reduced caspase-3/7 activity to 68.24% at 10 µM (vs. R-LA at 50 µM)
Compound 28	TNF-α-induced IL-6 in HUVECs	Suppressed IL-6 levels comparably to narciclasine (anti-inflammatory effect)
Methyl 5-Methoxyindole-2-Acetate	Antitumor agent synthesis	Intermediate for pyridocarbazoles (e.g., ellipticine analogs)
Azetidine Derivatives	Cholinesterase inhibition	AChE inhibition comparable to rivastigmine (IC50 ~10 µM)

Key Structural Influences on Bioactivity

• Electron-Withdrawing Groups : Trifluoromethyl (CF3) in compound 28 enhances metabolic stability and receptor binding .
• Azetidine vs. Indole Cores : Azetidines (4-membered rings) induce conformational strain, improving target selectivity, while indoles mimic tryptophan residues in biological systems .
• Substituent Position : 4-Trifluoromethylphenyl in compound 28 optimizes hydrophobic interactions in AChE active sites .